Cas no 2228509-90-6 (3-5-fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid)

• Product Name: 3-5-fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid
• CAS No: 2228509-90-6
• MF: C₁₂H₁₂F₄O₂
• MW: 264.216097831726
• CID: 6111086
• PubChem ID: 165885693
• Update Time: 2025-05-20

3-5-fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid
• 2228509-90-6
• EN300-1949269
• 3-[5-fluoro-2-(trifluoromethyl)phenyl]-2,2-dimethylpropanoic acid

• Inchi： 1S/C12H12F4O2/c1-11(2,10(17)18)6-7-5-8(13)3-4-9(7)12(14,15)16/h3-5H,6H2,1-2H3,(H,17,18)
• InChI Key： HAKKJAUNYIRNKZ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1CC(C(=O)O)(C)C)F)(F)F

Computed Properties

• Exact Mass: 264.07734227g/mol
• Monoisotopic Mass: 264.07734227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-5-fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid

3,5-Fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylpropanoic Acid (CAS No. 2228509-90-6): A Comprehensive Overview

3,5-Fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid (CAS No. 2228509-90-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Properties

The molecular formula of 3,5-fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid is C₁₃H₁₁F₄O₂, with a molecular weight of approximately 271.19 g/mol. The compound features a fluorinated aromatic ring and a trifluoromethyl group, which contribute to its unique chemical and physical properties. The presence of these functional groups enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

The acid form of the compound is highly stable and exhibits good solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). However, its solubility in water is limited, which can be a consideration in formulation development. The pKa value of the carboxylic acid group is around 4.5, indicating that it can exist in both protonated and deprotonated forms depending on the pH of the solution.

Synthesis Methods

The synthesis of 3,5-fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid involves several well-established chemical reactions. One common approach is to start with 3,5-difluoro-2-trifluoromethylbenzaldehyde and react it with diethyl malonate in the presence of a base such as sodium hydride to form the corresponding β-keto ester. This intermediate can then be reduced using a reducing agent like lithium aluminum hydride (LAH) to yield the alcohol derivative. Finally, oxidation of the alcohol using an oxidizing agent such as Dess-Martin periodinane (DMP) results in the formation of the target carboxylic acid.

An alternative synthetic route involves the use of organometallic reagents such as Grignard reagents or organolithium reagents to introduce the alkyl groups onto the aromatic ring. This method provides high yields and excellent regioselectivity, making it suitable for large-scale production.

Biological Activities

3,5-Fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid has been studied for its potential biological activities in various disease models. Recent research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response pathway. Specifically, it has been found to inhibit cyclooxygenase (COX) enzymes and lipoxygenase (LOX) enzymes, which are responsible for producing pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory effects, this compound has also demonstrated promising antitumor activity. Studies have shown that it can induce apoptosis in cancer cells by modulating signaling pathways involved in cell survival and proliferation. For example, it has been reported to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a crucial role in cancer progression.

Clinical Applications and Research Advancements

The potential clinical applications of 3,5-fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid are currently being explored through preclinical studies and early-stage clinical trials. One area of focus is its use as an anti-inflammatory agent for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can effectively reduce inflammation and tissue damage in animal models of these diseases.

In cancer research, this compound has shown promise as a potential therapeutic agent for various types of solid tumors. Clinical trials are underway to evaluate its safety and efficacy in combination with other anticancer drugs. Early results have been encouraging, with some patients showing significant tumor regression and improved quality of life.

Conclusion

3,5-Fluoro-2-(trifluoromethyl)phenyl-2,2-dimethylpropanoic acid (CAS No. 2228509-90-6) is a versatile compound with a range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers several advantageous properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new biological activities and therapeutic potentials of this compound, paving the way for its future clinical use.